2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid

• IUPAC Name: 2-[(Z)-(3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzoic acid
• InChI: InChI=1S/C18H13NO3S2/c20-16-15(10-13-8-4-5-9-14(13)17(21)22)24-18(23)19(16)11-12-6-2-1-3-7-12/h1-10H,11H2,(H,21,22)/b15-10-
• InChI Key: CRHQFJBLIPEBLK-GDNBJRDFSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3C(=O)O)SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=C3C(=O)O)/SC2=S
• Molecular Formula: C18H13NO3S2
• Molecular Weight: 355.4 g/mol

Description

2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid, also known as BM-212, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation and cancer growth. 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins, as well as the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels) in tumors, and the reduction of inflammation in animal models. In addition, 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid has been shown to have antioxidant activity, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid for lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. In addition, 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid has shown activity against a variety of cancer cell lines and microbial strains, making it a potentially useful compound for further research. However, one limitation of 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid, including the development of more effective analogs of the compound, the investigation of its potential use in combination with other anti-cancer or anti-inflammatory agents, and the exploration of its potential use in animal models of various diseases. In addition, further research is needed to fully elucidate the mechanism of action of 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid and to better understand its potential therapeutic applications.

Scientific Research Applications

2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid has been studied for its potential anti-inflammatory, anti-cancer, and anti-microbial properties. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. In addition, 2-[(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid has shown activity against various bacterial and fungal strains.